6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 6-amino-4-cyclohex-3-en-1-yl-3-(4-ethoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C21H22N4O2/c1-2-26-15-10-8-14(9-11-15)19-18-17(13-6-4-3-5-7-13)16(12-22)20(23)27-21(18)25-24-19/h3-4,8-11,13,17H,2,5-7,23H2,1H3,(H,24,25)
• InChI Key: PKWDSJVWZHARNF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4CCC=CC4

Description

6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that belongs to the pyrano-pyrazole class of compounds. It has been synthesized using various methods and has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of 6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, studies suggest that it inhibits cell proliferation and induces apoptosis in cancer cells. It also exhibits antibacterial activity by inhibiting bacterial cell wall synthesis.
Biochemical and Physiological Effects:
6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to have minimal toxicity and good bioavailability. It does not exhibit any significant adverse effects on normal cells. Studies have also shown that this compound has anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its potent anticancer and antibacterial activities, minimal toxicity, and good bioavailability. However, the limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are many possible future directions for research on 6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. Some of these include:
1. Further studies to understand the mechanism of action of this compound.
2. Exploration of its potential use as a therapeutic agent for cancer and bacterial infections.
3. Development of derivatives of this compound with improved potency and selectivity.
4. Investigation of its potential use in combination therapy with other anticancer or antibacterial agents.
5. Studies to understand its potential use in other disease conditions, such as inflammation and oxidative stress.
In conclusion, 6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a promising chemical compound that has shown potential in scientific research applications. Further studies are needed to fully understand its mechanism of action and potential use as a therapeutic agent.

Synthesis Methods

The synthesis of 6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been achieved using different methods. One of the most commonly used methods involves the reaction of ethyl cyanoacetate with 3-cyclohexen-1-one in the presence of piperidine to form ethyl 4-(3-cyclohexen-1-yl)but-2-enoate. This intermediate is then reacted with 4-ethoxyphenylhydrazine and malononitrile to form the desired compound.

Scientific Research Applications

6-Amino-4-(3-cyclohexen-1-yl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has shown potential in scientific research applications. It has been studied for its anticancer, antitubercular, and antimicrobial activities. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer.